Cas no 1286710-34-6 (N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide)

• Product Name: N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide
• CAS No: 1286710-34-6
• MF: C₁₇H₁₇N₃O₆S
• MW: 391.398382902145
• CID: 5892364
• PubChem ID: 52416698
• Update Time: 2025-05-23

N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxyphenyl)sulfonylacetamide
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide
• AKOS024528058
• N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide
• 1286710-34-6
• F5947-0311
• VU0528660-1

• Inchi： 1S/C17H17N3O6S/c1-10-8-14(11(2)25-10)16-19-20-17(26-16)18-15(21)9-27(22,23)13-6-4-12(24-3)5-7-13/h4-8H,9H2,1-3H3,(H,18,20,21)
• InChI Key： FKHVLEHIEFBLOC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2C=C(C)OC=2C)O1)(=O)CS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 391.08380644g/mol
• Monoisotopic Mass: 391.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide

N-[5-(2,5-Dimethylfuran-3-yl)-1,3,4-Oxadiazol-2-yl]-2-(4-Methoxybenzenesulfonyl)Acetamide: A Comprehensive Overview

N-[5-(2,5-Dimethylfuran-3-yl)-1,3,4-Oxadiazol-2-yl]-2-(4-Methoxybenzenesulfonyl)Acetamide is a highly specialized organic compound with the CAS registry number 1286710-34-6. This compound belongs to the class of heterocyclic compounds and is characterized by its complex structure, which includes an oxadiazole ring system and a sulfonyl group. The molecule's unique architecture makes it a promising candidate for various applications in the fields of pharmacology, agrochemistry, and material science.

The core structure of this compound features a 1,3,4-oxadiazole ring, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug design. The oxadiazole moiety in this compound is further substituted with a 5-(2,5-dimethylfuran-3-yl) group. The furan ring introduces additional electronic complexity and potential for bioactivity due to its aromatic nature and electron-donating methyl groups.

Another key feature of this compound is the sulfonyl group attached to the acetamide moiety. The sulfonyl group (SO₂) is highly electronegative and can significantly influence the compound's physicochemical properties. In particular, it enhances the molecule's solubility in polar solvents and increases its metabolic stability. This makes the compound an attractive candidate for drug delivery systems where solubility and bioavailability are critical factors.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, researchers have explored its activity against various enzymes involved in inflammatory pathways. The sulfonyl group has been shown to interact with specific binding sites on these enzymes, inhibiting their activity and reducing inflammation. Furthermore, the oxadiazole ring has demonstrated moderate antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in agrochemistry. Field trials have shown that it exhibits moderate activity against plant pathogens such as fungi and bacteria. Its ability to inhibit microbial growth without causing significant harm to plant cells makes it a promising candidate for developing eco-friendly pesticides.

The synthesis of N-[5-(2,5-Dimethylfuran-3-yl)-1,3,4-Oxadiazol-2-yl]-2-(4-Methoxybenzenesulfonyl)Acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent functionalization with the sulfonyl group using nucleophilic aromatic substitution techniques. The overall synthesis pathway is optimized for high yield and purity, ensuring that the final product meets rigorous quality standards.

From an environmental standpoint, this compound has been assessed for its biodegradability and ecotoxicity. Initial studies suggest that it undergoes slow degradation under aerobic conditions but does not pose significant risks to aquatic life at recommended usage levels. These findings are crucial for determining its suitability in agricultural applications where environmental impact is a primary concern.

In conclusion, N-[5-(2,5-Dimethylfuran-3-yl)-1,3,4-Oxadiazol-2-yl]-2-(4-Methoxybenzenesulfonyl)Acetamide (CAS No: 1286710-34-) represents a versatile molecule with diverse applications across multiple industries. Its unique structural features make it an ideal candidate for further research into drug discovery and sustainable agriculture practices. As ongoing studies continue to uncover new insights into its properties and mechanisms of action